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Compound of Interest

Compound Name: 4-Decanone

Cat. No.: B1582152 Get Quote

Essential Safety and Handling Guide for 4-
Decanone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Decanone in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe and compliant laboratory

practices.

I. Personal Protective Equipment (PPE)
When handling 4-Decanone, adherence to proper PPE is mandatory to minimize exposure

risks. The following equipment should be utilized:

Eye and Face Protection: Chemical safety goggles that provide a tight seal are required. A

face shield should be worn in addition to goggles when there is a risk of splashing.[1]

Skin Protection:

Gloves: Chemical-resistant gloves such as nitrile or butyl rubber are required. Always

inspect gloves for integrity before use and replace them immediately if contaminated.[1]

Clothing: A laboratory coat or other protective clothing is necessary to prevent skin

contact.[1] For tasks with a higher risk of splashes or spills, consider hooded coveralls.
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Respiratory Protection: Under normal laboratory conditions with adequate ventilation, such

as within a chemical fume hood, respiratory protection is not typically required.[1] If

ventilation is insufficient or if aerosols are generated, a NIOSH/MSHA-approved respirator

should be used.[1]

Footwear: Safety footwear that covers the entire foot is required in areas where chemicals

are handled and stored.

II. Quantitative Safety Data
The following table summarizes key quantitative data for 4-Decanone, essential for its safe

handling and storage.

Property Value Source

CAS Number 624-16-8 [2][3]

Molecular Formula C10H20O [3]

Boiling Point 205-209 °C (401-408 °F) [4]

Flash Point 71.1 °C (160 °F) (Closed Cup) [4]

Density 0.83 g/cm³ at 25 °C (77 °F)

Water Solubility 131 mg/L at 25 °C (estimated) [4]

III. Operational Plan for Handling 4-Decanone
Strict adherence to the following procedures is essential for the safe handling of 4-Decanone.

A. Preparation:

Work Area: Ensure the designated work area, preferably a chemical fume hood, is clean and

uncluttered.[1]

Safety Equipment: Confirm the location and functionality of the nearest eyewash station and

safety shower before commencing work.[1]

PPE: Don all required personal protective equipment as outlined in Section I.
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B. Handling and Experimental Protocol:

Ventilation: All handling of 4-Decanone must be conducted in a well-ventilated area, with a

chemical fume hood being the preferred location.[1]

Dispensing: Transfer and dispense the liquid with care to prevent splashing. Utilize

appropriate tools such as pipettes or graduated cylinders.[1]

Heating: If heating is necessary, use a water bath or heating mantle. Avoid open flames as 4-
Decanone is a combustible liquid.[1][5]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[1]

C. Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[6]

Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.[7]

Incompatibles: Store away from strong oxidizing agents.

IV. Emergency Procedures
A. Spills:

Minor Spills: For small spills, absorb the material with an inert absorbent such as sand or

vermiculite. Collect the absorbed material and place it in a suitable, sealed container for

disposal.

Major Spills: In the event of a larger spill, evacuate the area and prevent the substance from

entering drains or waterways.[8] Remove all sources of ignition.[7]

B. Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.[6]
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Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove

contaminated clothing. If symptoms occur, seek medical attention.[6]

Inhalation: Move to fresh air. If symptoms occur, seek medical attention.[6]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical

attention if symptoms occur.[6]

V. Disposal Plan
4-Decanone and any contaminated materials must be treated as hazardous waste and

disposed of accordingly.

Waste Collection:

Collect waste 4-Decanone in a compatible, well-labeled, and tightly sealed container to

prevent leaks.[8]

Do not mix with other waste materials to avoid unknown chemical reactions.[8]

Contaminated materials such as gloves, paper towels, and disposable lab coats should be

collected in a sealed bag and disposed of as hazardous waste.[1]

Final Disposal:

Dispose of the contained waste through a licensed and approved hazardous waste

disposal company.[8]

Never pour 4-Decanone down the drain or release it into the environment.[8][9]

Empty containers should be triple rinsed with a suitable solvent, and the rinsate collected

as hazardous waste. The clean container can then be disposed of according to local

regulations.[10]

VI. Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of 4-Decanone in

a laboratory setting, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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